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Compound of Interest

Compound Name: Quipazine dimaleate

CAS No.: 150323-78-7

Cat. No.: B1662243

Get Quote

Abstract
This guide details the standardized protocol for formulating Quipazine Dimaleate, a non-

selective serotonin receptor agonist (5-HT2A/3), for intraperitoneal (IP) injection in rodent

models. It addresses critical physicochemical challenges—specifically the acidity of the

dimaleate salt and its solubility profile—to ensure consistent bioavailability and animal welfare.

This protocol prioritizes the use of 0.9% saline as the vehicle while mandating pH verification to

prevent peritoneal irritation.

Physicochemical Profile & Pre-Formulation Analysis
Before formulation, verify the specific salt form. Quipazine is commonly supplied as a

Dimaleate salt, but mono-maleate forms exist. This protocol uses the Dimaleate specifications.
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Property Specification Critical Note

Compound Name Quipazine Dimaleate Check label carefully.

CAS Number 150323-78-7 (Dimaleate) Verify against CoA.

Molecular Weight 445.43 g/mol Used for Molarity calculations.

Free Base MW 213.28 g/mol
Conversion Factor: 1 mg Free

Base ≈ 2.09 mg Dimaleate.

Solubility
Water: ~100 mM (44

mg/mL)Saline: Soluble

High solubility facilitates

aqueous formulation.

Appearance White to off-white solid
Discard if discolored (yellowing

indicates oxidation).

Storage (Solid) Room Temp (20-25°C)
Protect from light and

moisture.

Scientific Rationale: The Salt Factor
Quipazine is a piperazine derivative.[1][2] The dimaleate salt improves water solubility

significantly compared to the free base. However, the presence of two maleic acid equivalents

can lower the pH of the final solution to acidic levels (pH 3–4). Direct IP injection of acidic

solutions causes abdominal writhing (false positives in behavioral tests) and peritoneal

inflammation. Buffering or pH adjustment is not optional; it is a requirement for data integrity.

Protocol: Preparation of Injectable Solution
Objective: Prepare a 10 mL working solution at 1.0 mg/mL (calculated as the salt). Vehicle:

0.9% Sterile Saline (NaCl).

Materials Required
Quipazine Dimaleate (Solid)[2]

0.9% Sodium Chloride Injection, USP (Sterile Saline)

0.1 N NaOH (for pH adjustment)
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pH Meter (Micro-probe recommended) or high-sensitivity pH strips

0.22 µm Syringe Filter (PES or PVDF membrane)

Sterile 10 mL vials

Step-by-Step Workflow
Step 1: Mass Calculation & Weighing
Calculate the required mass based on the target volume and concentration.

Target: 10 mL @ 1.0 mg/mL

Weigh: 10.0 mg of Quipazine Dimaleate.

Note: If your target dose is based on "Free Base," weigh 20.9 mg of the Dimaleate salt to

achieve 10 mg of active drug equivalent.

Step 2: Solubilization
Transfer the weighed powder into a sterile mixing vial.

Add approximately 80% of the final volume (8 mL) of 0.9% Saline.

Vortex gently for 30–60 seconds. The powder should dissolve readily at room temperature.

Troubleshooting: If particles persist, sonicate for 2 minutes at ambient temperature. Avoid

heating above 37°C to prevent degradation.

Step 3: pH Verification & Adjustment (Critical)
Measure the pH of the solution. Expect an initial pH of ~3.5–4.5 due to the maleic acid.

Titration: Add 0.1 N NaOH dropwise while stirring.

Target pH:6.0 – 7.4.

Caution: Do not exceed pH 7.5. Quipazine free base may precipitate out of solution in

alkaline environments.
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Visual Check: Ensure the solution remains perfectly clear after pH adjustment.

Step 4: Final Volume & Sterilization
Add 0.9% Saline to bring the total volume to exactly 10.0 mL.

Mix by inversion.

Draw the solution into a sterile syringe.

Attach a 0.22 µm syringe filter and dispense into a sterile, crimp-sealed injection vial.

Why Filter? IP injections must be sterile to prevent peritonitis. Filtration also removes any

undissolved micro-particulates.

Step 5: Storage
Immediate Use: Store at room temperature (20–25°C) for up to 4 hours.

Short-Term: 4°C for up to 24 hours.

Long-Term:Not Recommended. Prepare fresh daily. Quipazine in aqueous solution is subject

to hydrolysis and oxidation over time.

Dosing Guidelines & Experimental Design
Dose Calculation Table
Standard injection volumes are 10 mL/kg (mice) and 1–2 mL/kg (rats).
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Species
Target Dose
(Salt)

Concentration
Injection Vol
per 100g BW

Application

Mouse 1.0 mg/kg 0.1 mg/mL
1000 µL (10

mL/kg)

Locomotor

Activity

Mouse 3.0 - 5.0 mg/kg 0.3 - 0.5 mg/mL
1000 µL (10

mL/kg)

Head-Twitch

Response (HTR)

Rat 1.0 mg/kg 1.0 mg/mL 0.1 mL
5-HT Behavioral

Syndrome

Rat 3.0 mg/kg 3.0 mg/mL 0.1 mL
Spinal Stepping

Models

Example Calculation (Mouse HTR Study)
Subject: C57BL/6 Mouse (25 g).

Target Dose: 5 mg/kg.

Injection Volume: 10 mL/kg (standard for mice).

Required Concentration:

Injection Amount:

Visualizations
Figure 1: Preparation Workflow
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Caption: Step-by-step workflow for preparing a sterile, physiological pH Quipazine solution.
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Figure 2: Mechanism of Action
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Caption: Quipazine acts primarily via 5-HT2A and 5-HT3 receptors to induce behavioral

phenotypes.

Safety & Handling (E-E-A-T)
Toxicity: Quipazine is toxic if swallowed or injected (Acute Tox. 3). LD50 (IP, Mouse) is

approximately 100 mg/kg, but behavioral effects start at <1 mg/kg.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood or

biosafety cabinet to avoid inhalation.

Disposal: Dispose of all sharps and unused solution in designated hazardous

pharmaceutical waste containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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